Cas no 1016231-40-5 (4-Bromo-2,3,5,6-tetrafluorophenylboronic Acid)

• Product Name: 4-Bromo-2,3,5,6-tetrafluorophenylboronic Acid
• CAS No: 1016231-40-5
• MF: C₆H₂BBrF₄O₂
• MW: 272.787495136261
• MDL: MFCD05664311
• CID: 840075
• PubChem ID: 24881479
• Update Time: 2025-04-19

4-Bromo-2,3,5,6-tetrafluorophenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• (4-Bromo-2,3,5,6-tetrafluorophenyl)boronic acid
• 4-Bromo-2,3,5,6-tetrafluorophenylboronic acid
• Boronic acid, B-(4-bromo-2,3,5,6-tetrafluorophenyl)-
• F76150
• J-000454
• BS-19102
• SCHEMBL3318908
• (4-Bromo-2,3,5,6-tetrafluorophenyl)boronicacid
• AB22353
• CS-0174717
• DTXSID90584400
• MFCD05664311
• 1016231-40-5
• AKOS015834918
• 4-Bromo-2,3,5,6-tetrafluorophenylboronic Acid

• MDL： MFCD05664311
• Inchi： 1S/C6H2BBrF4O2/c8-2-5(11)3(9)1(7(13)14)4(10)6(2)12/h13-14H
• InChI Key： WFADCDXWIFNRJC-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=C(B(O)O)C(=C1F)F)F)F

Computed Properties

• Exact Mass: 271.92700
• Monoisotopic Mass: 271.92673g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.95±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 150-154 °C (lit.)
• Solubility: Slightly soluble (7.9 g/l) (25 º C),
• PSA: 40.46000
• LogP: 0.68530

4-Bromo-2,3,5,6-tetrafluorophenylboronic Acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3